Cas no 927902-45-2 ((isoquinolin-3-yl)thiourea)

(isoquinolin-3-yl)thiourea structure
(isoquinolin-3-yl)thiourea structure
Product name:(isoquinolin-3-yl)thiourea
CAS No:927902-45-2
MF:C10H9N3S
MW:203.264
MDL:MFCD24566969
CID:4461074
PubChem ID:51003043

(isoquinolin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-3-isoquinolinyl-
    • (isoquinolin-3-yl)thiourea
    • PVRYGASUIOWDMX-UHFFFAOYSA-N
    • SCHEMBL2778547
    • 927902-45-2
    • EN300-26001541
    • Isoquinolin-3-yl-thiourea
    • n-isoquinolin-3-yl-thiourea
    • MDL: MFCD24566969
    • Inchi: InChI=1S/C10H9N3S/c11-10(14)13-9-5-7-3-1-2-4-8(7)6-12-9/h1-6H,(H3,11,12,13,14)
    • InChI Key: PVRYGASUIOWDMX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 203.05171847Da
  • Monoisotopic Mass: 203.05171847Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83Ų

(isoquinolin-3-yl)thiourea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26001541-0.25g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
0.25g
$331.0 2024-06-18
Enamine
EN300-26001541-2.5g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
2.5g
$1315.0 2024-06-18
1PlusChem
1P0283V8-2.5g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
2.5g
$1688.00 2024-04-20
Enamine
EN300-26001541-1g
(isoquinolin-3-yl)thiourea
927902-45-2
1g
$671.0 2023-09-14
Aaron
AR02843K-10g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
10g
$3991.00 2023-12-15
1PlusChem
1P0283V8-100mg
(isoquinolin-3-yl)thiourea
927902-45-2 95%
100mg
$339.00 2024-04-20
Aaron
AR02843K-1g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
1g
$948.00 2025-02-15
Aaron
AR02843K-2.5g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
2.5g
$1834.00 2025-02-15
1PlusChem
1P0283V8-1g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
1g
$892.00 2024-04-20
1PlusChem
1P0283V8-5g
(isoquinolin-3-yl)thiourea
927902-45-2 95%
5g
$2466.00 2024-04-20

Recommend Articles

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD